Cas no 2460750-25-6 (3-(2-bromoethyl)cyclobutan-1-ol, Mixture of diastereomers)

• Product Name: 3-(2-bromoethyl)cyclobutan-1-ol, Mixture of diastereomers
• CAS No: 2460750-25-6
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD32702891
• CID: 5670092
• PubChem ID: 155820588
• Update Time: 2025-05-22

3-(2-bromoethyl)cyclobutan-1-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26982118
• 3-(2-Bromoethyl)cyclobutan-1-ol
• 2460750-25-6
• Cyclobutanol, 3-(2-bromoethyl)-
• 3-(2-bromoethyl)cyclobutan-1-ol, Mixture of diastereomers

• MDL： MFCD32702891
• Inchi： 1S/C6H11BrO/c7-2-1-5-3-6(8)4-5/h5-6,8H,1-4H2
• InChI Key： SWQLQCHLTKVHPG-UHFFFAOYSA-N
• SMILES： BrCCC1CC(C1)O

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Boiling Point: 227.6±13.0 °C(Predicted)
• pka: 15.17±0.40(Predicted)

Additional information on 3-(2-bromoethyl)cyclobutan-1-ol, Mixture of diastereomers

Research Brief on 3-(2-bromoethyl)cyclobutan-1-ol, Mixture of Diastereomers (CAS: 2460750-25-6)

3-(2-Bromoethyl)cyclobutan-1-ol, a mixture of diastereomers (CAS: 2460750-25-6), is a synthetic intermediate of growing interest in the pharmaceutical and chemical biology fields. This compound features a cyclobutane ring substituted with a bromoethyl group and a hydroxyl group, making it a versatile building block for the synthesis of more complex molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel bioactive compounds and prodrugs.

The synthesis of 3-(2-bromoethyl)cyclobutan-1-ol typically involves the bromination of cyclobutan-1-ol derivatives or the ring-closing reactions of appropriately functionalized precursors. The mixture of diastereomers arises due to the presence of chiral centers in the molecule, which can influence its reactivity and biological activity. Recent advancements in stereoselective synthesis have aimed to control the diastereomeric ratio, thereby improving the efficiency of downstream applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-(2-bromoethyl)cyclobutan-1-ol as a key intermediate in the synthesis of cyclobutane-containing protease inhibitors. The study highlighted the compound's ability to introduce conformational constraints into peptide mimetics, enhancing their binding affinity and selectivity. The bromoethyl moiety was further utilized for cross-coupling reactions, enabling the attachment of various pharmacophores.

Another recent application of this compound was reported in the field of chemical biology, where it served as a precursor for the development of photoaffinity probes. These probes are critical for studying protein-ligand interactions and identifying drug targets. The bromine atom in 3-(2-bromoethyl)cyclobutan-1-ol allows for facile functionalization, making it a valuable tool for labeling and cross-linking experiments.

Despite its utility, challenges remain in the large-scale production and purification of 3-(2-bromoethyl)cyclobutan-1-ol due to its diastereomeric nature. Recent efforts have focused on optimizing chromatographic separation techniques and developing catalytic methods to favor the formation of a single diastereomer. These advancements are expected to streamline its use in industrial and academic settings.

In conclusion, 3-(2-bromoethyl)cyclobutan-1-ol (CAS: 2460750-25-6) continues to be a compound of significant interest in chemical and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable intermediate for drug discovery and chemical biology applications. Future research is likely to explore its potential in new therapeutic areas and further refine synthetic methodologies to enhance its accessibility and utility.